Cas no 1428352-43-5 (1-[1-(4-chlorophenyl)cyclopentanecarbonyl]-4-{[(1-methyl-1H-imidazol-2-yl)sulfanyl]methyl}piperidine)

• Product Name: 1-[1-(4-chlorophenyl)cyclopentanecarbonyl]-4-{[(1-methyl-1H-imidazol-2-yl)sulfanyl]methyl}piperidine
• CAS No: 1428352-43-5
• MF: C₂₂H₂₈ClN₃OS
• MW: 417.995223045349
• CID: 5364368
• Update Time: 2025-10-29

1-[1-(4-chlorophenyl)cyclopentanecarbonyl]-4-{[(1-methyl-1H-imidazol-2-yl)sulfanyl]methyl}piperidine Chemical and Physical Properties

Names and Identifiers

• [1-(4-chlorophenyl)cyclopentyl]-[4-[(1-methylimidazol-2-yl)sulfanylmethyl]piperidin-1-yl]methanone
• Methanone, [1-(4-chlorophenyl)cyclopentyl][4-[[(1-methyl-1H-imidazol-2-yl)thio]methyl]-1-piperidinyl]-
• 1-[1-(4-chlorophenyl)cyclopentanecarbonyl]-4-{[(1-methyl-1H-imidazol-2-yl)sulfanyl]methyl}piperidine

• Inchi： 1S/C22H28ClN3OS/c1-25-15-12-24-21(25)28-16-17-8-13-26(14-9-17)20(27)22(10-2-3-11-22)18-4-6-19(23)7-5-18/h4-7,12,15,17H,2-3,8-11,13-14,16H2,1H3
• InChI Key： NTLACPLXTOTPHK-UHFFFAOYSA-N
• SMILES： C(C1(C2=CC=C(Cl)C=C2)CCCC1)(N1CCC(CSC2N(C)C=CN=2)CC1)=O

Additional information on 1-[1-(4-chlorophenyl)cyclopentanecarbonyl]-4-{[(1-methyl-1H-imidazol-2-yl)sulfanyl]methyl}piperidine

Comprehensive Analysis of 1-[1-(4-chlorophenyl)cyclopentanecarbonyl]-4-{[(1-methyl-1H-imidazol-2-yl)sulfanyl]methyl}piperidine (CAS No. 1428352-43-5)

The compound 1-[1-(4-chlorophenyl)cyclopentanecarbonyl]-4-{[(1-methyl-1H-imidazol-2-yl)sulfanyl]methyl}piperidine (CAS No. 1428352-43-5) is a structurally complex molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique combination of a cyclopentanecarbonyl moiety, a 4-chlorophenyl group, and a 1-methyl-1H-imidazol-2-yl sulfanyl substituent makes it a promising candidate for various therapeutic applications. Researchers are particularly interested in its potential as a modulator of specific biological pathways, given its intricate molecular architecture.

In recent years, the demand for novel compounds like 1-[1-(4-chlorophenyl)cyclopentanecarbonyl]-4-{[(1-methyl-1H-imidazol-2-yl)sulfanyl]methyl}piperidine has surged, driven by advancements in drug discovery and personalized medicine. This compound’s piperidine core and imidazole derivatives align with current trends in targeting G-protein-coupled receptors (GPCRs) and enzyme inhibition. These properties make it a subject of interest for researchers exploring treatments for neurological disorders, inflammatory conditions, and metabolic diseases.

The synthesis of CAS No. 1428352-43-5 involves multi-step organic reactions, including cyclopentanecarbonyl formation and sulfanyl methylation. Its structural complexity requires precise control over reaction conditions to ensure high yield and purity. Analytical techniques such as NMR, HPLC, and mass spectrometry are critical for characterizing this compound, ensuring its suitability for further pharmacological studies. The growing emphasis on green chemistry has also prompted researchers to explore eco-friendly synthetic routes for such molecules.

One of the most frequently searched questions about 1-[1-(4-chlorophenyl)cyclopentanecarbonyl]-4-{[(1-methyl-1H-imidazol-2-yl)sulfanyl]methyl}piperidine revolves around its bioavailability and pharmacokinetic properties. Preliminary studies suggest that its lipophilic nature may enhance membrane permeability, but its metabolic stability remains under investigation. Researchers are also examining its potential interactions with cytochrome P450 enzymes, a common concern in drug development.

Another hot topic is the compound’s applicability in cancer research. The imidazole-thioether moiety in its structure has been linked to anticancer activity in related molecules, sparking interest in its mechanism of action. Early-stage studies are exploring its effects on apoptosis and cell cycle regulation, though further validation is needed. This aligns with the broader trend of repurposing complex heterocycles for oncology therapeutics.

From a commercial perspective, CAS No. 1428352-43-5 is primarily available for research purposes, with suppliers emphasizing its high purity and compliance with regulatory standards. The compound’s niche application spectrum makes it a valuable tool for academic and industrial labs focused on medicinal chemistry and drug design. Its patent status and intellectual property landscape are also areas of active inquiry, particularly for startups and biotech firms.

In summary, 1-[1-(4-chlorophenyl)cyclopentanecarbonyl]-4-{[(1-methyl-1H-imidazol-2-yl)sulfanyl]methyl}piperidine represents a fascinating intersection of chemistry and biology. Its structural features and potential therapeutic applications position it as a molecule worth watching in the evolving landscape of pharmaceutical innovation. Future research will likely focus on optimizing its properties for clinical translation, addressing challenges such as solubility and toxicity.